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Compound of Interest

Compound Name: Tributylmethylammonium chloride

Cat. No.: B1206052

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the diverse applications of Tributylmethylammonium
chloride (TBMAC), a quaternary ammonium salt with significant utility in various scientific and
industrial domains. This document provides a detailed overview of its core applications,
complete with experimental protocols, quantitative data, and visual representations of key
processes to support researchers and professionals in chemistry and drug development.

Physicochemical Properties of
Tributylmethylammonium Chloride

Tributylmethylammonium chloride, with the chemical formula C13H30CIN, is a versatile
compound valued for its role as a phase transfer catalyst and its applications in organic
synthesis and materials science.[1][2] Its properties are summarized in the table below.
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Property Value References
Molecular Weight 235.84 g/mol [L12113114115]116]
CAS Number 56375-79-2 [1][3][41[6]
Colorless to yellow clear liquid
(for 75 wt. % solution in water)
Appearance ) ) ] [5]
or white to faint beige
powder/crystals (anhydrous)
Melting Point 95-99 °C (for solid) [1]
Boiling Point 152 °C [2][3]I5]
Density 0.964 g/cm?3 [11[3]
Miscible in water; soluble in
Solubility ethanol, chloroform, and [2]

acetone

Vapor Pressure

7.9 mmHg (at 25 °C)

[3]

Refractive Index

n20/D 1.4682

[3]

Synthesis of Tributylmethylammonium Chloride

A common method for the synthesis of Tributylmethylammonium chloride involves the

quaternization of tributylamine with a methylating agent.

Experimental Protocol:

e Reaction Setup: In a well-ventilated fume hood, equip a round-bottom flask with a magnetic

stirrer, a reflux condenser, and a dropping funnel.

» Reagents: Charge the flask with tributylamine and a suitable solvent, such as acetonitrile or

acetone.

» Addition of Methylating Agent: While stirring, add a methylating agent, typically methyl

chloride or dimethyl sulfate, dropwise from the dropping funnel. The reaction is often

exothermic, so the addition rate should be controlled to maintain a moderate temperature.
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e Reaction Conditions: After the addition is complete, heat the reaction mixture to reflux and
maintain it for several hours to ensure the completion of the reaction. The progress of the
reaction can be monitored by techniques such as thin-layer chromatography (TLC) or gas

chromatography (GC).

o Work-up and Purification: Upon completion, cool the reaction mixture to room temperature.
The product, TBMAC, may precipitate out of the solution. If so, it can be collected by
filtration. Otherwise, the solvent is removed under reduced pressure. The crude product can
be purified by recrystallization from a suitable solvent system, such as a mixture of ethyl
acetate and hexane, to yield pure Tributylmethylammonium chloride.
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Caption: Synthesis workflow for Tributylmethylammonium chloride.

Core Applications and Experimental Protocols

Tributylmethylammonium chloride is a versatile chemical with a wide range of applications,
primarily as a phase-transfer catalyst in organic synthesis. It also finds use in the preparation of
ionic liquids, in electrochemical applications, and in environmental remediation.

Phase-Transfer Catalysis

TBMAC is highly effective as a phase-transfer catalyst (PTC), facilitating reactions between
reactants in immiscible phases (e.g., an aqueous phase and an organic phase). This is
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particularly useful in nucleophilic substitution reactions, such as alkylations.

Reaction: The alkylation of active methylene compounds, such as diethyl malonate, is a
fundamental carbon-carbon bond-forming reaction.

Experimental Protocol:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, combine the active methylene compound (e.g., diethyl malonate), the alkylating
agent (e.g., benzyl bromide), and an organic solvent (e.g., toluene).

Addition of Base and Catalyst: Add an aqueous solution of a strong base, such as sodium
hydroxide or potassium carbonate. To this biphasic mixture, add a catalytic amount of
Tributylmethylammonium chloride (typically 1-5 mol%).

Reaction Conditions: Vigorously stir the mixture at room temperature or with gentle heating
to facilitate the transfer of the deprotonated active methylene compound from the aqueous
phase to the organic phase.

Monitoring: Monitor the reaction progress using TLC or GC.

Work-up: After the reaction is complete, separate the organic layer. Wash the organic layer
with water and brine, then dry it over an anhydrous salt (e.g., sodium sulfate).

Purification: Remove the solvent under reduced pressure, and purify the resulting product by
distillation or column chromatography.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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